Cas no 869073-52-9 (1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 869073-52-9
• MF: C₁₅H₂₃N₅
• MW: 273.376622438431
• CID: 5861403
• PubChem ID: 18561614
• Update Time: 2025-06-30

1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(3,3,5-trimethylcyclohexyl)pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-methyl-N-(3,3,5-trimethylcyclohexyl)-
• 869073-52-9
• SR-01000017362-1
• F1852-0231
• SR-01000017362
• 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• HMS1655I19
• AKOS024255104
• 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C15H23N5/c1-10-5-11(7-15(2,3)6-10)19-13-12-8-18-20(4)14(12)17-9-16-13/h8-11H,5-7H2,1-4H3,(H,16,17,19)
• InChI Key： ZJCJYFQTWSBCEE-UHFFFAOYSA-N
• SMILES： C1=NC(NC2CC(C)CC(C)(C)C2)=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 273.19534575g/mol
• Monoisotopic Mass: 273.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 421.8±25.0 °C(Predicted)
• pka: 3.95±0.10(Predicted)

Additional information on 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 869073-52-9)

1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS number 869073-52-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the 1-methyl and N-(3,3,5-trimethylcyclohexyl) substituents, contribute to its distinct pharmacological profile.

The chemical structure of 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine consists of a pyrazolo[3,4-d]pyrimidine core with specific functional groups attached. The pyrazolo[3,4-d]pyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the 1-methyl group enhances the lipophilicity and metabolic stability of the molecule, while the N-(3,3,5-trimethylcyclohexyl) substituent confers additional steric and electronic effects that can influence receptor binding and biological activity.

Recent studies have highlighted the potential of 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the development of new antidepressant and anxiolytic drugs. The SSRI activity is attributed to its ability to modulate serotonin neurotransmission by blocking the reuptake of serotonin into presynaptic neurons.

In addition to its SSRI properties, 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The anticonvulsant effects are thought to be mediated through its interaction with GABA receptors and other ion channels involved in neuronal excitability.

The pharmacokinetic properties of 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate intended for chronic administration.

To further explore the therapeutic applications of 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions such as major depressive disorder (MDD), generalized anxiety disorder (GAD), and epilepsy. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects.

The structural versatility of pyrazolopyrimidines has also led to the development of analogs and derivatives of 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These modifications aim to enhance specific pharmacological properties such as potency, selectivity, and safety profile. For example, substituting different functional groups on the pyrazolopyrimidine core or varying the alkyl chain length can result in compounds with improved pharmacokinetic properties or enhanced target engagement.

In conclusion, 1-methyl-N-(3,3,5-trimethylcyclohexyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 869073-52-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.